Cas no 2169309-17-3 (3-bromo-4-chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine)

• Product Name: 3-bromo-4-chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine
• CAS No: 2169309-17-3
• MF: C₈H₆BrClN₂
• MW: 245.503639698029
• CID: 5304873
• Update Time: 2026-03-10

3-bromo-4-chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-bromo-4-chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine

• Inchi： 1S/C8H6BrClN2/c1-12-4-5(9)7-6(12)2-3-11-8(7)10/h2-4H,1H3
• InChI Key： DVFDYTZNMDJZGZ-UHFFFAOYSA-N
• SMILES： C1(Cl)=NC=CC2N(C)C=C(Br)C1=2

Additional information on 3-bromo-4-chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine

Introduction to 3-bromo-4-chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine (CAS No. 2169309-17-3)

3-bromo-4-chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine, identified by the CAS number 2169309-17-3, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the pyrrolopyridine class, a structural motif widely recognized for its biological activity and utility in drug discovery. The presence of bromo and chloro substituents on the pyrrolopyridine core enhances its reactivity, making it a valuable intermediate in synthetic chemistry and medicinal chemistry applications.

The molecular structure of 3-bromo-4-chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine consists of a fused ring system comprising a pyrrole ring and a pyridine ring, with bromine and chlorine atoms substituting at specific positions. This unique arrangement imparts distinct electronic and steric properties, which are exploited in various synthetic transformations. The methyl group at the 1-position further influences the compound's chemical behavior, contributing to its versatility as a building block in organic synthesis.

In recent years, 3-bromo-4-chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine has been extensively studied for its potential applications in pharmaceutical development. Pyrrolopyridine derivatives are known to exhibit a broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The halogenated version of this compound has been particularly investigated for its role in generating novel pharmacophores that can interact with biological targets with high specificity.

One of the most compelling aspects of 3-bromo-4-chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine is its utility as a key intermediate in the synthesis of more complex molecules. Researchers have leveraged its reactive sites to develop novel synthetic pathways that enable the construction of intricate heterocyclic frameworks. These frameworks are often found in biologically active compounds, making this compound an indispensable tool in drug discovery programs.

Recent advancements in medicinal chemistry have highlighted the importance of halogenated pyrrolopyridines in developing next-generation therapeutics. The halogen atoms in 3-bromo-4-chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine not only facilitate cross-coupling reactions but also enhance the metabolic stability of derived compounds. This dual functionality has been exploited to create drugs with improved pharmacokinetic profiles, which is crucial for clinical efficacy.

The synthesis of 3-bromo-4-chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine typically involves multi-step organic transformations starting from readily available precursors. The introduction of bromo and chloro substituents is often achieved through halogenation reactions, which can be tailored to yield high yields and purity. These synthetic strategies have been optimized to ensure scalability, making this compound accessible for industrial applications.

In addition to its pharmaceutical relevance, 3-bromo-4-chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine has found applications in materials science and agrochemical research. Its ability to participate in diverse chemical reactions makes it a valuable precursor for designing novel materials with unique properties. Furthermore, its structural features have been explored in developing crop protection agents that exhibit enhanced efficacy and environmental safety.

The future prospects of 3-bromo-4-chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine are promising, with ongoing research focusing on expanding its utility across multiple domains. Innovations in synthetic methodologies continue to emerge, enabling more efficient and sustainable production processes. Additionally, computational studies are being conducted to predict new derivatives with tailored biological activities, further solidifying its role as a cornerstone compound in chemical research.

In conclusion,3-bromo-4-chloro-1-methyl-1H-pyrrolo[3,2-c]pyridine (CAS No. 2169309-17-3) represents a fascinating example of how structural modifications can enhance the utility of heterocyclic compounds. Its versatility as a synthetic intermediate and its potential applications in drug discovery underscore its importance in modern chemical research. As advancements continue to unfold，this compound is poised to remain at the forefront of innovation across pharmaceuticals，materials science，and beyond.